Cas no 1599464-02-4 (3-(trifluoromethoxy)cyclohexan-1-amine)

3-(Trifluoromethoxy)cyclohexan-1-amine is a fluorinated cyclohexylamine derivative characterized by the presence of a trifluoromethoxy (–OCF₃) substituent at the 3-position of the cyclohexane ring. This compound exhibits enhanced lipophilicity and metabolic stability due to the strong electron-withdrawing nature of the trifluoromethoxy group, making it valuable in medicinal chemistry and agrochemical applications. The cyclohexylamine scaffold provides conformational rigidity, while the trifluoromethoxy group can influence binding affinity and selectivity in target interactions. Its unique structural features make it a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of pharmaceuticals and crop protection agents. The compound's stability under physiological conditions further underscores its utility in drug discovery and chemical biology research.

3-(trifluoromethoxy)cyclohexan-1-amine structure

1599464-02-4 structure

Product Name:3-(trifluoromethoxy)cyclohexan-1-amine

CAS No:1599464-02-4

MF:C₇H₁₂F₃NO

MW:183.171492576599

MDL:MFCD31641989

CID:4773715

Update Time:2026-02-26

3-(trifluoromethoxy)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-Trifluoromethoxy-cyclohexylamine
- 3-(trifluoromethoxy)cyclohexan-1-amine
- SB33997
- MDL： MFCD31641989
- Inchi： 1S/C7H12F3NO/c8-7(9,10)12-6-3-1-2-5(11)4-6/h5-6H,1-4,11H2
- InChI Key： YHGBWJAXENLKKX-UHFFFAOYSA-N
- SMILES： FC(OC1CCCC(C1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 148
XLogP3: 1.7
Topological Polar Surface Area: 35.2

3-(trifluoromethoxy)cyclohexan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1422-1g	3-Trifluoromethoxy-cyclohexylamine	1599464-02-4	97%	1g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1422-5g	3-Trifluoromethoxy-cyclohexylamine	1599464-02-4	97%	5g	33904.74CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1422-500mg	3-Trifluoromethoxy-cyclohexylamine	1599464-02-4	97%	500mg	4655.75CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1422-250mg	3-Trifluoromethoxy-cyclohexylamine	1599464-02-4	97%	250mg	2756.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1422-100mg	3-Trifluoromethoxy-cyclohexylamine	1599464-02-4	97%	100mg	1797.85CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1422-50mg	3-Trifluoromethoxy-cyclohexylamine	1599464-02-4	97%	50mg	1322.95CNY	2021-05-07
eNovation Chemicals LLC	Y1005680-100mg	3-Trifluoromethoxy-cyclohexylamine	1599464-02-4	95%	100mg	$455	2024-07-28
eNovation Chemicals LLC	Y1005680-250mg	3-Trifluoromethoxy-cyclohexylamine	1599464-02-4	95%	250mg	$665	2024-07-28
eNovation Chemicals LLC	Y1005680-500mg	3-Trifluoromethoxy-cyclohexylamine	1599464-02-4	95%	500mg	$950	2024-07-28
eNovation Chemicals LLC	Y1005680-1g	3-Trifluoromethoxy-cyclohexylamine	1599464-02-4	95%	1g	$1545	2024-07-28